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Introduction
Trioctyl trimellitate (TOTM) is a high molecular weight plasticizer utilized to enhance the

flexibility and durability of polymers, most notably polyvinyl chloride (PVC).[1][2] Its larger size

and lower volatility compared to plasticizers like di(2-ethylhexyl) phthalate (DEHP) result in

lower migration and extraction rates.[1][3] This characteristic makes TOTM a preferred

alternative in applications where minimizing leaching is critical, such as in medical devices,

food contact materials, and automotive interiors.[1][2][4] This document provides detailed

application notes and experimental protocols for studying the leaching of TOTM from polymer

matrices.

Mechanism of Leaching
The leaching of TOTM from a polymer matrix is not due to the breaking of chemical bonds, as it

is interspersed within the polymer and held by weaker intermolecular forces.[1] The process is

primarily diffusion-controlled and occurs in three main steps:

Diffusion within the polymer: TOTM molecules migrate from the bulk of the polymer to its

surface.
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Desorption from the surface: The plasticizer molecules are released from the polymer

surface into the surrounding medium.

Transport into the medium: The leached TOTM disperses into the contacting liquid or gas.[1]

The rate of leaching is influenced by several factors, including temperature, the properties of

the contacting medium (e.g., solvent polarity), and the characteristics of the polymer itself (e.g.,

density, crystallinity).[1]

Data Presentation: Quantitative Leaching Studies
The following tables summarize quantitative data on TOTM leaching from PVC matrices under

various experimental conditions.

Table 1: Migration of Plasticizers from PVC Medical Devices into a Simulant Solution

Plasticizer
Migration after 24
hours (µg/cm²)

Migration after 72
hours (µg/cm²)

Migration after 10
days (µg/cm²)

DEHP ~180 ~250 ~350

TOTM <10 <10 <10

DEHT ~60 ~80 ~100

DINCH ~160 ~220 ~280

Data extracted from a

study using a 50/50

(v/v) ethanol/water

simulant at 40°C.[5]

Table 2: Influence of Flow Rate on TOTM Migration from PVC Infusion Lines
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Flow Rate (mL/h)
Total TOTM Leached in 24h
(µg) - Standard PVC

Total TOTM Leached in 24h
(µg) - Coextruded with PE
layer

1 0.5 < 0.1

5 1.2 0.15

20 2.5 0.3

100 5.0 0.6

These results demonstrate that

a polyethylene inner layer

significantly reduces TOTM

leaching.[6]

Table 3: Comparative Leaching of DEHP and TOTM from PVC Tubing of a Heart-Lung Machine

into Blood

Plasticizer Mean Migration Rate (µg/L/h)

DEHP 3500

TOTM 10

This study highlights a significantly lower

migration rate for TOTM compared to DEHP in a

clinical application.[3]

Experimental Protocols
Protocol 1: Quantification of TOTM Leaching into a
Liquid Medium
This protocol details the steps to quantify the amount of TOTM that leaches from a polymer

sample into a liquid medium over a specified time and temperature.

1. Materials and Reagents:
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Polymer sample with a known surface area

Leaching medium (e.g., purified water, ethanol/water mixture, food simulant)[1]

Extraction solvent (e.g., dichloromethane, hexane)[1]

TOTM analytical standard

Internal standard (e.g., triphenyl phosphate)

Glass vials with PTFE-lined caps

Shaking incubator or orbital shaker

Gas Chromatograph with Mass Spectrometer (GC-MS) or Liquid Chromatograph with

Tandem Mass Spectrometer (LC-MS/MS)[1][7]

2. Procedure:

Cut the polymer sample into defined dimensions (e.g., 2x2 cm pieces).

Clean the surface of the polymer samples with isopropanol and allow them to air dry.

Place a known surface area of the polymer sample into a glass vial.

Add a defined volume of the pre-heated leaching medium to the vial, ensuring the sample is

fully submerged.[1]

Seal the vial and place it in a shaking incubator at a controlled temperature for a specified

duration (e.g., 24 hours at 40°C).[1]

At the end of the incubation period, carefully remove the polymer sample from the vial.

Spike the leachate with a known concentration of the internal standard to correct for

variations in extraction efficiency and instrument response.

Perform a liquid-liquid extraction of the leachate using an appropriate extraction solvent

(e.g., 3 x 5 mL of dichloromethane).[1]
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Combine the organic extracts and evaporate the solvent to near dryness under a gentle

stream of nitrogen.

Reconstitute the residue in a known volume of a suitable solvent (e.g., 1 mL of hexane for

GC-MS analysis).[1]

Analyze the extracted sample using a calibrated GC-MS or LC-MS/MS method to determine

the concentration of TOTM.[7]

Protocol 2: Accelerated Leaching Study using Xenon
Arc Weathering
This protocol is designed to simulate the effects of sunlight and heat on the leaching of TOTM,

based on principles from ASTM D7869.

1. Materials and Equipment:

Polymer plaques of standardized dimensions

Xenon arc weathering apparatus with controlled irradiance, temperature, and humidity[1]

Spray nozzles for deionized water

Equipment for TOTM extraction and analysis as described in Protocol 1

2. Procedure:

Place the polymer plaques in the xenon arc weathering apparatus.

Set the apparatus to cycle through defined periods of light and dark, with controlled

temperature and humidity. A typical cycle might be:

Light Phase: 102 minutes of light at a specified irradiance (e.g., 0.55 W/m² at 340 nm) and

temperature (e.g., 60°C).

Light and Water Spray Phase: 18 minutes of light with a continuous spray of deionized

water.[1]
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Continue this cycling for a predetermined total duration (e.g., 500 hours).

At specified intervals (e.g., 100, 250, 500 hours), remove a subset of the polymer plaques.

Quantify the leached TOTM by either:

Analyzing the water collected from the chamber's spray cycle.

Performing a solvent extraction on the aged polymer plaques to determine the remaining

TOTM content and calculating the amount lost.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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